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Compound of Interest

Compound Name: PF-8380 hydrochloride
Cat. No.: B1574261
Get Quote

Executive Summary & Compound Profile

PF-8380 Hydrochloride is a potent, orally bioavailable autotaxin (ATX) inhibitor used to study
lysophosphatidic acid (LPA) signaling in inflammation and oncology. While it exhibits high
potency (

nM), its lipophilic nature presents significant solubility challenges for in vivo administration.

Successful delivery requires distinguishing between Suspension Formulations (standard for
high-dose oral gavage) and Solution Formulations (required for IV/IP or low-dose studies).

Compound Snapshot
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Property Data

Target Autotaxin (ENPP2)

Form Hydrochloride Salt (HCI) or Monohydrate
MW ~478.33 g/mol

Solubility (DMSO) 100 mg/mL (Stock)

Solubility (Water) Insoluble (Requires vehicle)
Bioavailability (Oral) 43-83% (Moderate)
Standard Dose 10-30 mg/kg (Oral)

Protocol A: Oral Suspension (The "Gold Standard")

Best For: Oral Gavage (PO), High Doses (10-100 mg/kg). Basis: This protocol mirrors the
seminal work by Gierse et al. (2010), ensuring your data is comparable to literature standards.

Reagents Required[1][2][3][4][5][6]
¢ Vehicle: 0.5% Methylcellulose (MC) (400 cP viscosity) + 0.1% Tween 80 in water.

e PF-8380 HCI: Solid powder.

Step-by-Step Methodology

e Vehicle Preparation (Bulk):

[¢]

Heat sterile water to ~80°C (approx. 1/3 of total volume).

o

Add Methylcellulose powder slowly while stirring vigorously to disperse.

o

Add the remaining water (cold) to lower temperature and solubilize the MC.

[¢]

Add Tween 80 (0.1% v/v).

[¢]

Stir overnight at 4°C to ensure a clear, homogeneous gel.
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e Compound Levigation (Critical Step):

o

Weigh the required amount of PF-8380 HCI into a mortar or formulation vial.

[¢]

Do not dump the full volume of vehicle immediately. This causes "clumping" (hydrophobic

islands).

[¢]

Add a tiny drop of Tween 80 or a small volume of the vehicle (10% of final vol) to the

powder.

[¢]

Triturate (grind/mix) with a pestle or spatula until a smooth, lump-free paste is formed.
 Final Dilution:
o Gradually add the remaining Vehicle to the paste while stirring.
o Sonication: Sonicate for 10—20 minutes in a water bath to break up micro-aggregates.
o Result: A homogeneous, milky white suspension.

Protocol B: Clear Solution (IV / IP Administration)

Best For: Intravenous (IV), Intraperitoneal (IP), or low-dose studies where a clear solution is
mandatory to prevent capillary blockage or local irritation.

Reagents Required[1][2][3][4][5][7]
e Co-solvent: DMSO (Anhydrous).[1]
o Surfactant/Polymer: PEG300 or PEG400.

e Diluent: Sterile Saline (0.9% NaCl).[2]

Formulation Workflow (10/40/50 Mix)

This method utilizes "co-solvency" to force the lipophilic drug into the agueous phase.
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Component Percentage Function

Solubilizes the stock

1. DMSO 10%
compound.[2]
Stabilizes the drug in the
2. PEG300 40% N
agueous transition.
Prevents precipitation upon
3. Tween 80 5% . N
saline addition.
] Bulk diluent for physiological
4. Saline 45%

osmolarity.

Step-by-Step Methodology

e Dissolve: Dissolve PF-8380 HCI completely in 100% DMSO (Volume = 10% of final mix).
Solution must be crystal clear.

» Stabilize: Add PEG300 (40% of final vol) to the DMSO stock. Vortex.
» Surfactant: Add Tween 80 (5% of final vol). Vortex.
e Dilute:Slowly add warm Saline (45% of final vol) dropwise while vortexing.

o Note: If you add saline too fast, the drug will crash out.

Visualizing the Mechanism

To understand why we formulate PF-8380, we must visualize its target pathway. The drug
blocks the conversion of LPC to LPA, a key inflammatory lipid.[3]
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Formulation Logic
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Caption: Mechanism of Action for PF-8380. The drug inhibits Autotaxin, preventing the
hydrolysis of LPC into the bioactive lipid LPA.[2][3] Proper formulation ensures the drug
reaches the systemic circulation to effect this blockade.

Troubleshooting & FAQs
Q1: My solution turned cloudy immediately after adding
Saline. What happened?

Diagnosis: This is "solvent shock." The drug is hydrophobic; when the water content (saline)
rises too quickly, the drug precipitates. Fix:

e Ensure you used the PEG300/Tween bridge (Protocol B). You cannot go straight from DMSO
to Saline.

e Add Saline dropwise and warm it to 37°C before addition.

o If precipitation persists, switch to the Suspension Protocol (A). Suspensions are more
forgiving and stable for oral dosing.
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Q2: Can | use 100% DMSO for injection to avoid
solubility issues?

Answer:Absolutely not.
o Toxicity: 100% DMSO causes severe hemolysis, local tissue necrosis, and pain in animals.

e Limit: Keep DMSO concentration < 10% for IV/IP and < 5% is ideal.

Q3: How do | store the formulated compound?

Answer:

e Suspensions (MC/Tween): Stable for ~1 week at 4°C. Re-vortex and sonicate before every
dose to ensure uniformity.

e Solutions (DMSO/PEG): Prepare fresh daily. Co-solvent mixtures can precipitate over time
as the solvents evaporate or absorb moisture.

Q4: |1 have the Free Base, not the Hydrochloride. Does
this change the protocol?

Answer: Yes. The Free Base is even less water-soluble than the HCI salt.
e Adjustment: You must use the Suspension Protocol (A).

o Equivalency: Adjust your weighing.

. Multiply your target dose weight by ~1.08 to account for the salt factor if your protocol
specifies "mg/kg of free base."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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